Cas no 118173-05-0 (Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid)

• Product Name: Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid
• CAS No: 118173-05-0
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 2001074
• Update Time: 2025-04-21

Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid Chemical and Physical Properties

Names and Identifiers

• Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid

• Inchi： 1S/C20H34O3/c1-13(12-17(21)22)8-10-18(3)14(2)9-11-19(4)15(18)6-7-16-20(19,5)23-16/h13-16H,6-12H2,1-5H3,(H,21,22)/t13-,14-,15-,16-,18+,19-,20-/m1/s1
• InChI Key： BICYIDCEMFENPE-LQOGROGESA-N
• SMILES： C1C[C@@H]2[C@@](C)(CC[C@H](CC(O)=O)C)[C@H](C)CC[C@@]2(C)[C@@]2(O[C@H]12)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 6.053

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids